Cas no 697739-21-2 (PYRIDINE, 2,6-DICHLORO-4-[4-(TRIFLUOROMETHYL)PHENYL]-)

• Product Name: PYRIDINE, 2,6-DICHLORO-4-[4-(TRIFLUOROMETHYL)PHENYL]-
• CAS No: 697739-21-2
• MF: C₁₂H₆Cl₂F₃N
• MW: 292.083951473236
• CID: 3515029
• PubChem ID: 85972766
• Update Time: 2025-04-21

PYRIDINE, 2,6-DICHLORO-4-[4-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 2,6-DICHLORO-4-[4-(TRIFLUOROMETHYL)PHENYL]-
• SCHEMBL4717972
• JGZUOSOSXXULSO-UHFFFAOYSA-N
• 2,6-dichloro-4-(4-(trifluoromethyl)phenyl)pyridine
• 697739-21-2

• Inchi： 1S/C12H6Cl2F3N/c13-10-5-8(6-11(14)18-10)7-1-3-9(4-2-7)12(15,16)17/h1-6H
• InChI Key： JGZUOSOSXXULSO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 290.9829391Da
• Monoisotopic Mass: 290.9829391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 12.9Ų